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Compound of Interest

Acetylarginyltryptophyl
Compound Name:
diphenylglycine

Cat. No.: B612793

The following guide provides essential safety and logistical information for the proper disposal
of Acetylarginyltryptophyl diphenylglycine (CAS No. 1334583-93-5). This synthetic
tetrapeptide, also known as Relistase™, is primarily used in research and cosmetic
formulations[1][2][3]. While specific hazard data is limited, prudence dictates treating it as a
chemical waste product, adhering to standard laboratory safety protocols and local
regulations[4][5].

Consultation with your institution's Environmental Health and Safety (EHS) office is mandatory
before proceeding with any disposal protocol. This document serves as a general guideline and
must be adapted to local, state, and federal regulations.

Chemical and Safety Data Summary

There is a significant lack of comprehensive safety and toxicity data for
Acetylarginyltryptophyl diphenylglycine in publicly available Safety Data Sheets (SDS)[4].
Therefore, it should be handled with care, assuming the potential for unknown hazards.
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Identifier Value Source
CAS Number 1334583-93-5 [11[4]
Molecular Formula Cs35H40NsOe [1]
Molecular Weight 668.7 g/mol [1]
Known Hazards No specific hazards classified. [4]
Acute Toxicity No data available. [4]
Carcinogenicity No data available. [4]
Environmental Hazards Do not let the chemical enter )

drains.

Personal Protective Equipment (PPE)

Before handling Acetylarginyltryptophyl diphenylglycine for disposal, ensure the following
PPE is worn to prevent skin and eye contact, and inhalation[4]:

e Gloves: Chemical-impermeable gloves (e.g., nitrile).
o Eye Protection: Safety glasses or goggles.
o Lab Coat: A standard laboratory coat.

» Respiratory Protection: If handling fine powder and dust formation is likely, use a NIOSH-
approved respirator.

Disposal Workflow

The following diagram outlines the general decision-making process for the disposal of
Acetylarginyltryptophyl diphenylglycine and associated waste.
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Disposal Workflow for Acetylarginyltryptophyl Diphenylglycine
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Caption: Disposal workflow

Disposal Complete
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for Acetylarginyltryptophyl diphenylglycine.
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Step-by-Step Disposal Protocols

This procedure applies to the pure peptide powder or any solid materials (e.g., weighing paper,
spill cleanup materials) grossly contaminated with the product.

o Containment: Carefully place the material into a designated, leak-proof container suitable for
chemical waste. Avoid generating dust[4].

o Labeling: Clearly label the container as "Hazardous Waste" and include the chemical name:
"Acetylarginyltryptophyl diphenylglycine".

o Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible
materials, pending disposal[4].

o Disposal: Arrange for collection by your institution's certified hazardous waste disposal
service.

For items like glassware, plastic vials, and used gloves that are contaminated with trace
amounts of the peptide.

o Decontamination: Whenever possible, decontaminate items before disposal. General
methods for peptide inactivation can be effective[5].

o Method A: Chemical Inactivation (Bleach): Immerse the contaminated items in a freshly
prepared 10% bleach solution for at least 30 minutes[5]. After decontamination, decant the
bleach solution and manage it as liquid chemical waste. The decontaminated solids can
then be disposed of in the appropriate laboratory waste stream as per institutional
guidelines|[5].

o Method B: Autoclaving: Place waste in a validated autoclave at 121°C and 15 psi for a
minimum of 30-60 minutes. This is often used as a secondary decontamination step[5].

» Rinsing Empty Containers: Thoroughly rinse empty product containers with a suitable solvent
(e.g., ethanol or water). Collect the rinsate as hazardous liquid waste[5].

o Container Disposal: After triple-rinsing and defacing the original label, the container may be
disposed of as regular laboratory glass or plastic waste, pending institutional policy[5].
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This applies to solutions containing the peptide or rinsate from cleaning contaminated labware.

e Collection: Collect all liquid waste containing Acetylarginyltryptophyl diphenylglycine in a
designated, sealed, and clearly labeled hazardous waste container.

e pH Neutralization: If the solution is highly acidic or basic, neutralize it to a pH between 6 and
8 before adding it to the waste container, provided this does not cause a reaction.

» Prohibition:Do not pour solutions containing this peptide down the drain[4].

» Disposal: Store the container securely and arrange for pickup by a certified hazardous waste
contractor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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